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Introduction

Casein hydrolysate, a complex mixture of peptides and amino acids derived from the
enzymatic or acidic digestion of casein, is a valuable supplement in mammalian cell culture.[1]
It serves as a rich source of nitrogen, essential amino acids, and other critical nutrients,
promoting robust cell growth and enhancing the production of recombinant proteins and
monoclonal antibodies.[1] The use of casein hydrolysate is particularly beneficial in serum-
free and chemically defined media, where it can improve cell viability, extend culture duration,
and increase product titers.[2] This document provides detailed application notes, experimental
protocols, and an overview of the signaling pathways influenced by casein hydrolysate to
guide its effective use in mammalian cell culture.

Applications and Benefits

Casein hydrolysate is widely used in the biopharmaceutical industry to enhance the
performance of various mammalian cell lines, including Chinese Hamster Ovary (CHO) and
hybridoma cells. Its primary applications and benefits include:

e Enhanced Cell Growth and Viability: The rich nutrient composition of casein hydrolysate
supports higher viable cell densities and prolongs cell viability in batch and fed-batch
cultures.[2]
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 Increased Protein Production: Supplementation with casein hydrolysate has been shown to
significantly boost the specific productivity and final titer of recombinant proteins and
monoclonal antibodies.[1][2]

e Serum Reduction and Elimination: Casein hydrolysate can be used as a supplement to
reduce or replace fetal bovine serum (FBS) in cell culture media, thereby minimizing
variability, reducing costs, and mitigating the risk of contamination.

o Protection Against Apoptosis: Bioactive peptides within casein hydrolysate can exert anti-
apoptotic effects, protecting cells from programmed cell death induced by various culture
stresses.[3]

e Improved Metabolic Efficiency: The presence of readily available amino acids and peptides
can lead to more efficient nutrient utilization and reduced accumulation of toxic byproducts
like lactate.[4]

Data Presentation

The following tables summarize the typical effects of casein hydrolysate supplementation on
CHO cell culture performance. The data is a composite representation from multiple studies to
illustrate the general trends observed.

Table 1: Effect of Casein Hydrolysate Concentration on CHO Cell Growth and Viability in
Batch Culture

Casein Hydrolysate Conc. Peak Viable Cell Density (x L
Viability on Day 7 (%)

(g/L) 1076 cells/mL)
0 (Control) 15 26.8

1 2.15 42.4

2 1.71

4 3.6 >90 (Day 5)

Maximum density observed,

then decreased
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Note: Data compiled from multiple sources to show representative trends.[5][6]

Table 2: Impact of Hydrolysate Supplementation on Monoclonal Antibody (mAb) Titer in Fed-
Batch Culture

Peak Viable Cell

. Final mAb Titer Fold Increase in
Supplement Density (x 1076 .
(glL) Titer
cellsimL)
Control (No
~15 ~5.0
Hydrolysate)
Yeast Hydrolysate (1
g/L) + Polypeptone (4 ~2.5 (in bioreactor) 0.22 (in flask) 1.8
g/L)
Cottonseed
~3.6 Increased by 200% 2.0

Hydrolysate (4 g/L)

Chemically Defined
Feed with Plant- >20 13 2.6
Derived Hydrolysates

Note: This table includes data from various hydrolysates to illustrate the general positive effect
on titer.[1]

Experimental Protocols

Protocol 1: Preparation of Casein Hydrolysate Stock
Solution

This protocol describes the preparation of a sterile stock solution of casein hydrolysate for
addition to cell culture media.

Materials:
e Casein hydrolysate powder

e 1X Phosphate-Buffered Saline (PBS), pH 7.4
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e 1N Sodium Hydroxide (NaOH)

e 1M Hydrochloric Acid (HCI)

e Stir plate and stir bar

o Sterile filter unit (0.22 um pore size)
» Sterile storage bottles

Procedure:

Weigh the desired amount of casein hydrolysate powder.

 In a sterile beaker, add the casein hydrolysate powder to 1X PBS. A common stock solution
concentration is 100 g/L.

o Place the beaker on a stir plate and begin stirring.
e Gently heat the solution to approximately 60°C.

e Add a few drops of 1N NaOH to aid in dissolution. Casein is more soluble at a slightly
alkaline pH.

e Continue stirring for 10-15 minutes until the casein hydrolysate is completely dissolved.
 Allow the solution to cool to room temperature.

o Adjust the pH of the solution back to 7.4 using 1M HCI.

» Sterilize the casein hydrolysate stock solution by passing it through a 0.22 um sterile filter.
 Aliquot the sterile stock solution into sterile storage bottles.

o Store the stock solution at 2-8°C.

Protocol 2: Sequential Adaptation of CHO Cells to
Casein Hydrolysate Supplemented Medium
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This protocol outlines a gradual adaptation process for transitioning CHO cells from a standard
serum-free medium to a medium supplemented with casein hydrolysate.

Materials:
e CHO cells in suspension culture
o Standard serum-free CHO medium (Original Medium)

o Serum-free CHO medium supplemented with the desired concentration of casein
hydrolysate (Target Medium)

o Shake flasks or other suitable culture vessels
e CO2 incubator
Procedure:

e Initial Culture: Start with a healthy culture of CHO cells in the Original Medium with a viability
of >95%.

e Passage 1 (75% Original: 25% Target): At the next subculture, seed the cells into a mixture
of 75% Original Medium and 25% Target Medium.

e Subsequent Passages: Continue to subculture the cells every 3-4 days. At each passage,
increase the proportion of the Target Medium as outlined in the table below. Monitor cell
viability and growth at each step.

Minimum Viability

Passage Number % Original Medium % Target Medium
to Proceed
1 75% 25% >90%
2 50% 50% >90%
3 25% 75% >90%
4 0% 100% >90%
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» Troubleshooting: If cell viability drops below 90% at any stage, maintain the cells at the
current medium ratio for an additional 1-2 passages before proceeding to the next step.[1] If
viability continues to be low, consider adding an intermediate adaptation step (e.g., 90%
Original: 10% Target).[1]

o Full Adaptation: Once the cells are successfully cultured in 100% Target Medium with high
viability for at least three passages, they are considered fully adapted.

Protocol 3: Fed-Batch Culture of CHO Cells Using
Casein Hydrolysate Supplementation

This protocol provides a general framework for a fed-batch culture process using casein
hydrolysate as part of the feed strategy to enhance monoclonal antibody production.

Materials:

Adapted CHO cells producing a monoclonal antibody

Basal CHO medium

Concentrated feed medium containing casein hydrolysate, amino acids, and glucose

Shake flasks or bioreactor

CO2 incubator or bioreactor control unit

Procedure:

 Inoculation: Inoculate the shake flasks or bioreactor with the adapted CHO cells at a seeding
density of 0.3-0.5 x 1076 viable cells/mL in the basal medium.

o Batch Phase: Culture the cells in batch mode until the viable cell density reaches
approximately 2-3 x 1076 cells/mL. This typically takes 2-3 days.

o Fed-Batch Phase:

o Begin feeding on day 3 or when the glucose level drops below a predetermined setpoint
(e.g., 2 g/L).
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o Add a bolus of the concentrated feed medium containing casein hydrolysate daily. The
volume of the feed can be a fixed percentage of the initial culture volume (e.g., 3-5% per
day) or adjusted based on daily cell density and nutrient consumption.

o Monitor viable cell density, viability, glucose, lactate, and product titer daily or every other
day.

e Culture Monitoring and Control (for bioreactor):

o Maintain the temperature at 37°C (a temperature shift to 33-35°C in the later stages of the
culture can sometimes improve productivity).

o Control the pH at a setpoint of 6.9-7.2.
o Maintain dissolved oxygen (DO) at 30-60% of air saturation.

e Harvest: Continue the fed-batch culture for 12-18 days, or until cell viability drops
significantly (e.g., below 60%). Harvest the culture supernatant for downstream purification
of the monoclonal antibody.

Signaling Pathways and Mechanisms of Action

Casein hydrolysate contains a variety of bioactive peptides that can influence cellular
signaling pathways, leading to enhanced survival and productivity.

Anti-Apoptotic Signaling

Certain peptides derived from casein can inhibit apoptosis, or programmed cell death. This is
often achieved through the modulation of the Bcl-2 family of proteins, which are key regulators
of the intrinsic apoptotic pathway.
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Caption: Anti-apoptotic pathway influenced by casein peptides.
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NF-kB and MAPK Signaling Pathways

Bioactive peptides from casein can also modulate inflammatory responses through the NF-kB
and MAPK signaling pathways. This can be beneficial in reducing cellular stress.
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Caption: Modulation of NF-kB and MAPK pathways by casein peptides.
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Experimental Workflow

The following diagram illustrates a typical workflow for evaluating and implementing casein
hydrolysate in a CHO cell culture process for monoclonal antibody production.
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Caption: Workflow for using casein hydrolysate in CHO cell culture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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